Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Prazepam deuterated internal standard
properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Prazepam-D5

CAS No.: 152477-89-9

Cat. No.: S1779668

Chemical and Analytical Profile of Prazepam

The table below summarizes the core chemical identity and key properties of Prazepam as established in the

scientific and commercial literature.

Property Description
Generic Name Prazepam [1]
IUPAC Name 7-chloro-1-(cyclopropylmethyl)-5-phenyl-1,3-dihydro-2H-1,4-benzodiazepin-

2-one [1] [2]

CAS Number 2955-38-6 [1] [2] [3]

Molecular Formula C19H17CIN20 [4] [1] [3]

Average Molecular 324.81 g-mol=1[4] [1] [3]

Weight

Mechanism of Action Positive allosteric modulator of the GABA, receptor [1]
Metabolism Hepatic (prodrug for desmethyldiazepam) [4] [1]
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Property Description

Elimination Half-Life 36 - 200 hours [4] [1]

Log P 3.73[1] [3]

Status Not approved in the U.S.; regulated as a controlled substance in several

countries [1] [2]

Analytical Methods and Context for Deuterated
Standards

While a deuterated prazepam standard is not mentioned, the search results provide context on its analysis and

the use of deuterated standards for other drugs.

e HPLC Analysis: One method for analyzing Prazepam uses a Newcrom R1 reverse-phase HPLC
column. The mobile phase is a mixture of acetonitrile, water, and phosphoric acid (replaceable with
formic acid for MS-compatibility) [3]. This indicates that reverse-phase chromatography is suitable for
this compound.

e General Workflow with Deuterated Standards: A validated LC-MS/MS method for
immunosuppressant drugs demonstrates the standard approach for using deuterated internal
standards [5]. The general workflow, which can be analogous for developing a method for
benzodiazepines like Prazepam, is outlined below.
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A Path Forward for Your Research

The absence of a commercially listed deuterated prazepam standard in the searched repositories suggests you

may need to explore alternative paths.

e Specialized Chemical Suppliers: Consider contacting manufacturers that specialize in deuterated
compounds or rare chemicals, such as Toronto Research Chemicals (TRC) or CIDIN Isotopes,
which are not mentioned in the current results.

e Custom Synthesis: The synthesis of carbon-14 labeled prazepam has been documented [6]. This
demonstrates the feasibility of isotopic labeling for this molecule, and custom synthesis of a
deuterated analog could be a viable, though potentially costly, option.
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¢ Alternative Analytical Strategies: If a deuterated standard is unavailable, you could investigate
using a structurally similar deuterated benzodiazepine as a surrogate internal standard, though this
requires careful method validation [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. : Uses, Interactions, Mechanism of Action | DrugBank Online Prazepam [go.drugbank.com]
2. EP Reference Standard CAS 2955-38-6 Sigma Aldrich Prazepam [sigmaaldrich.com]

3. | SIELC Technologies Prazepam [sielc.com]

4. - Wikipedia Prazepam [en.wikipedia.org]

5. Validation of an LC- MS / MS method to determine five... [bomcclinpharma.biomedcentral.com]
6. [ Synthesis of 14C-labelled prazepam (author&#39;s transl)] [pubmed.ncbi.nim.nih.gov]

To cite this document: Smolecule. [Prazepam deuterated internal standard properties]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1779668#prazepam-

deuterated-internal-standard-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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